N'-(1,3-benzothiazol-2-yl)-2-phenoxyacetohydrazide

• CAS No.: 375831-83-7
• Molecular Formula: C15H13N3O2S
• Molecular Weight: 299.3 g/mol
• IUPAC Name: N'-(1,3-benzothiazol-2-yl)-2-phenoxyacetohydrazide
• InChI: InChI=1S/C15H13N3O2S/c19-14(10-20-11-6-2-1-3-7-11)17-18-15-16-12-8-4-5-9-13(12)21-15/h1-9H,10H2,(H,16,18)(H,17,19)
• InChI Key: IXSUFVHXYAESQE-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)OCC(=O)NNC2=NC3=CC=CC=C3S2
• solubility: 5.4 [ug/mL] (The mean of the results at pH 7.4)

Description

N’-(1,3-benzothiazol-2-yl)-2-phenoxyacetohydrazide is a compound that belongs to the class of benzothiazole derivatives Benzothiazoles are heterocyclic compounds containing a benzene ring fused to a thiazole ring

Preparation Methods

The synthesis of N’-(1,3-benzothiazol-2-yl)-2-phenoxyacetohydrazide typically involves the reaction of 2-aminobenzothiazole with phenoxyacetic acid hydrazide. The reaction is usually carried out in the presence of a coupling agent such as hydroxybenzotriazole (HOBT) and 1-(3-dimethylaminopropyl)-3-ethylcarbodiimide hydrochloride (EDCl) in a suitable solvent like dimethyl formamide . The reaction conditions are relatively mild, and the product is obtained in high yields.

Chemical Reactions Analysis

N’-(1,3-benzothiazol-2-yl)-2-phenoxyacetohydrazide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides.

Reduction: Reduction reactions can convert the compound into its reduced forms.

Substitution: The compound can undergo substitution reactions where one functional group is replaced by another. Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and various nucleophiles for substitution reactions.

Scientific Research Applications

Chemistry: It is used as an intermediate in the synthesis of other complex molecules.

Biology: The compound has shown promising antibacterial activity against various bacterial strains.

Medicine: It is being investigated for its potential use as an anti-tubercular agent.

Industry: The compound is used in the development of new materials with specific properties.

Mechanism of Action

The mechanism of action of N’-(1,3-benzothiazol-2-yl)-2-phenoxyacetohydrazide involves its interaction with specific molecular targets. In the case of its antibacterial activity, the compound is believed to inhibit the growth of bacteria by interfering with their cell wall synthesis or protein synthesis . The exact molecular pathways and targets are still under investigation.

Comparison with Similar Compounds

N’-(1,3-benzothiazol-2-yl)-2-phenoxyacetohydrazide can be compared with other benzothiazole derivatives such as:

N’-(1,3-benzothiazol-2-yl)-arylamides: These compounds also exhibit antibacterial activity but may have different potency and spectrum of activity.

2-aminobenzothiazoles: These compounds are known for their anti-tubercular and anti-inflammatory activities.

Benzothiazole-based anti-tubercular compounds: These compounds have been extensively studied for their potential to treat tuberculosis.

N’-(1,3-benzothiazol-2-yl)-2-phenoxyacetohydrazide stands out due to its unique structure and the specific biological activities it exhibits.